1-((4-fluorobenzyl)thio)-4-(thiophen-2-ylmethyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• IUPAC Name: 12-[(4-fluorophenyl)methylsulfanyl]-8-(thiophen-2-ylmethyl)-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one
• InChI: InChI=1S/C19H13FN4OS3/c20-13-5-3-12(4-6-13)11-28-19-22-21-18-23(10-14-2-1-8-26-14)17(25)16-15(24(18)19)7-9-27-16/h1-9H,10-11H2
• InChI Key: CPMOTUQHMBRLIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CN2C(=O)C3=C(C=CS3)N4C2=NN=C4SCC5=CC=C(C=C5)F
• Molecular Formula: C19H13FN4OS3
• Molecular Weight: 428.5 g/mol

Description

1-((4-fluorobenzyl)thio)-4-(thiophen-2-ylmethyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one is a useful research compound. Its molecular formula is C19H13FN4OS3 and its molecular weight is 428.52. The purity is usually 95%.
BenchChem offers high-quality 1-((4-fluorobenzyl)thio)-4-(thiophen-2-ylmethyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((4-fluorobenzyl)thio)-4-(thiophen-2-ylmethyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Elucidation A range of novel compounds, including those related to the specified chemical structure, have been synthesized through multi-step reactions. For example, Nagaraju et al. (2013) synthesized a series of novel derivatives that include structures similar to the compound of interest, using a multi-step reaction sequence originating from 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile (Nagaraju et al., 2013). This study provides insights into the chemical synthesis routes that can be applied to similar compounds.

Antimicrobial and Antitumor Activities The derivatives of triazolopyrimidines and related structures have been evaluated for their antimicrobial and antitumor activities. Gomha et al. (2018) synthesized [1,2,4]triazolo[4,3-a]pyrimidines and related compounds, which were then assessed for their antimicrobial properties, showing that some derivatives exhibit mild activities (Gomha et al., 2018). Additionally, Lauria et al. (2013) designed and synthesized new derivatives of thieno[3,2-d][1,2,3]triazolo[1,5-a]pyrimidines that exhibited strong antiproliferative activity up to nanomolar concentrations in anticancer screenings (Lauria et al., 2013).

Anticonvulsant Activity Research by Kelley et al. (1995) on (fluorobenzyl)triazolo[4,5-c]pyridines, which are structurally related to the specified compound, demonstrated anticonvulsant activity in rodent models, suggesting potential applications in seizure disorder treatments (Kelley et al., 1995).